Cas no 120927-16-4 (ethyl 2-amino-3,3-dimethylbutanoate hydrochloride)

• Product Name: ethyl 2-amino-3,3-dimethylbutanoate hydrochloride
• CAS No: 120927-16-4
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD30180557
• CID: 2858384
• PubChem ID: 14393920
• Update Time: 2025-05-19

ethyl 2-amino-3,3-dimethylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-tert-Leucine ethyl ester hydrochloride
• Ethyl 2-amino-3,3-dimethylbutanoate HCl
• Ethyl 2-amino-3,3-dimethylbutanoate hydrochloride
• ethyl2-amino-3,3-dimethylbutanoatehydrochloride
• ethyl 2-amino-3,3-dimethylbutanoate;hydrochloride
• ETHYL DL-TERT-LEUCINATE HYDROCHLORIDE
• EN300-296008
• AT32603
• 120927-16-4
• ethyl 2-amino-3,3-dimethylbutanoate hydrochloride

• MDL： MFCD30180557
• Inchi： 1S/C8H17NO2.ClH/c1-5-11-7(10)6(9)8(2,3)4;/h6H,5,9H2,1-4H3;1H
• InChI Key： JSLXQBBNYLYHHV-UHFFFAOYSA-N
• SMILES： C(=O)(OCC)C(N)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-3,3-dimethylbutanoate hydrochloride

Ethyl 2-Amino-3,3-Dimethylbutanoate Hydrochloride: A Comprehensive Overview

Ethyl 2-amino-3,3-dimethylbutanoate hydrochloride (CAS No. 120927-16-4) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a hydrochloride salt of ethyl 2-amino-3,3-dimethylbutanoate, which is a derivative of amino acids. The molecule consists of an ethyl ester group attached to a branched amino acid backbone, making it a unique compound with potential applications in drug development and food additives.

Ethyl 2-amino-3,3-dimethylbutanoate hydrochloride is known for its ability to act as a precursor in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of peptide-based drugs, where its structure allows for easy modification and functionalization. The compound's amino acid backbone is particularly valuable due to its ability to form peptide bonds, making it a versatile building block in organic synthesis.

The chemical structure of ethyl 2-amino-3,3-dimethylbutanoate hydrochloride includes a central carbon chain with two methyl groups attached to the third carbon atom. This branching introduces steric hindrance, which can influence the compound's solubility and stability. The presence of the hydrochloride ion (HCl) ensures that the compound exists in its zwitterionic form under physiological conditions, enhancing its solubility in aqueous solutions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved yield but also reduced the environmental impact of manufacturing processes. The compound's physical properties, such as melting point and solubility, have been extensively studied to better understand its behavior under different conditions.

In terms of applications, ethyl 2-amino-3,3-dimethylbutanoate hydrochloride has shown promise in the food industry as a flavor enhancer and stabilizer. Its ability to interact with taste receptors makes it a valuable additive in processed foods. Additionally, it has been investigated for its potential as a precursor in the synthesis of pharmaceuticals, particularly in the development of anti-inflammatory and neuroprotective agents.

One of the most exciting developments involving this compound is its role in peptide drug design. Researchers have utilized its structure to create bioactive peptides with enhanced stability and bioavailability. For instance, studies have demonstrated that incorporating ethyl 2-amino-3,3-dimethylbutanoate hydrochloride into peptide sequences can improve their resistance to enzymatic degradation while maintaining their therapeutic activity.

The safety profile of ethyl 2-amino-3,3-dimethylbutanoate hydrochloride has also been a topic of interest. Preclinical studies indicate that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term effects and potential toxicity profiles.

In conclusion, ethyl 2-amino-3,3-dimethylbutanoate hydrochloride (CAS No. 120927-16-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional properties make it an invaluable tool in organic synthesis and drug development. As research continues to uncover new insights into its capabilities, this compound is poised to play an even greater role in advancing modern science and technology.